Cas no 2418648-87-8 (tert-butyl 4-3-(aminomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-(aminomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate
• CAS No: 2418648-87-8
• MF: C₁₈H₂₈IN₃O₂
• MW: 445.338296890259
• CID: 5676125
• PubChem ID: 165776555
• Update Time: 2025-11-04

tert-butyl 4-3-(aminomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418648-87-8
• EN300-26630607
• tert-butyl 4-[3-(aminomethyl)-5-iodo-2,6-dimethylphenyl]piperazine-1-carboxylate
• tert-butyl 4-3-(aminomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate

• Inchi： 1S/C18H28IN3O2/c1-12-14(11-20)10-15(19)13(2)16(12)21-6-8-22(9-7-21)17(23)24-18(3,4)5/h10H,6-9,11,20H2,1-5H3
• InChI Key： WGPHKUHNTWSLAC-UHFFFAOYSA-N
• SMILES： IC1C=C(CN)C(C)=C(C=1C)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 445.12262g/mol
• Monoisotopic Mass: 445.12262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.8Ų

Additional information on tert-butyl 4-3-(aminomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-3-(aminomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate (CAS No. 2418648-87-8)

The compound tert-butyl 4-3-(aminomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate (CAS No. 2418648-87-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the piperazine core, iodo-substituted aromatic ring, and tert-butyl carbamate protecting group, make it a valuable building block for drug discovery and medicinal chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics targeting neurological disorders and metabolic diseases.

In recent years, the demand for tert-butyl-protected piperazine derivatives has surged, driven by advancements in small-molecule drug development. The presence of both aminomethyl and iodo functional groups in this compound allows for diverse chemical modifications, making it a versatile scaffold for structure-activity relationship (SAR) studies. Pharmaceutical companies and academic labs frequently search for high-purity CAS 2418648-87-8 to support their R&D projects, particularly in the field of central nervous system (CNS) drug discovery.

The synthetic utility of tert-butyl 4-3-(aminomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate extends to its use in palladium-catalyzed cross-coupling reactions, where the iodo substituent serves as an excellent leaving group for Suzuki, Sonogashira, and Buchwald-Hartwig couplings. This property aligns with current trends in green chemistry and atom-economical synthesis, addressing growing concerns about sustainable pharmaceutical manufacturing. Many researchers are investigating how this compound can contribute to more efficient synthetic routes for complex drug molecules.

From a structural perspective, the tert-butyloxycarbonyl (Boc) group in this molecule provides excellent protection for the piperazine nitrogen, while allowing for selective deprotection under mild acidic conditions. This characteristic has made CAS No. 2418648-87-8 particularly valuable in multi-step syntheses where orthogonal protecting group strategies are required. The compound's stability under various reaction conditions has been a subject of numerous organic chemistry publications and patent applications in recent years.

Analytical characterization of tert-butyl 4-3-(aminomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The pharmaceutical industry places high importance on thorough characterization of such intermediates to ensure reproducibility in drug development processes. Recent improvements in analytical method development have enabled more precise quality control of this compound, meeting the stringent requirements of GMP-compliant synthesis.

The growing interest in CAS 2418648-87-8 reflects broader trends in precision medicine and personalized therapeutics. As researchers explore targeted therapies for specific patient populations, compounds with well-defined structural features like this piperazine derivative become increasingly important. The compound's potential applications in proteolysis targeting chimera (PROTAC) technology and molecular glues represent cutting-edge areas of investigation that could shape future drug development paradigms.

Storage and handling of tert-butyl 4-3-(aminomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate require standard laboratory precautions for sensitive organic compounds. While not classified as hazardous under normal conditions, proper storage in anhydrous environments at controlled temperatures is recommended to maintain stability. The compound's shelf life and degradation pathways have been studied in relation to various pharmaceutical formulation requirements.

In the context of intellectual property, several patent families have emerged that incorporate derivatives of this compound as key intermediates. The strategic importance of iodo-substituted aromatic building blocks in medicinal chemistry continues to grow, with CAS No. 2418648-87-8 representing a valuable example of this class. Pharmaceutical companies actively monitor the chemical patent landscape for opportunities to leverage such compounds in their drug discovery pipelines.

The future outlook for tert-butyl 4-3-(aminomethyl)-5-iodo-2,6-dimethylphenylpiperazine-1-carboxylate appears promising, with potential applications extending beyond traditional small-molecule drugs to areas like bioconjugation and diagnostic probe development. As synthetic methodologies continue to evolve, particularly in C-H activation and late-stage functionalization, the utility of this compound is likely to expand further. Researchers remain particularly interested in its potential for creating brain-penetrant compounds with improved pharmacokinetic properties.